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Compound of Interest

Compound Name: 2-Ethylhexyl octanoate

Cat. No.: B1594578

Introduction: Understanding the Role and
Cutaneous Interaction of 2-Ethylhexyl Octanoate

2-Ethylhexyl octanoate is a branched-chain fatty acid ester commonly utilized in the
cosmetics and personal care industry. Its primary functions are as an emollient, solvent, and
consistency regulator, providing a light, non-greasy feel and enhancing the spreadability of
formulations.[1] Given its widespread use in topical products, a thorough understanding of its
interaction with the skin, specifically its potential for penetration and absorption, is critical for
both efficacy and safety assessments.

This document provides a comprehensive guide for researchers, scientists, and drug
development professionals on conducting in vitro skin penetration studies of 2-Ethylhexyl
octanoate. The methodologies detailed herein are grounded in established regulatory
guidelines, such as the OECD Test Guideline 428, and are supplemented with field-proven
insights to ensure scientific integrity and reproducibility.[2]

The lipophilic nature of 2-Ethylhexyl octanoate (LogP estimated to be high) dictates specific
considerations in experimental design, particularly in the selection of the receptor fluid and the
analytical approach.[3] This guide will address these nuances, providing a robust framework for
generating reliable data on the cutaneous fate of this common cosmetic ingredient.
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Physicochemical Properties of 2-Ethylhexyl
Octanoate

A foundational understanding of the physicochemical properties of 2-Ethylhexyl octanoate is
essential for designing and interpreting skin penetration studies.

Property Value Source

Octanoic acid, 2-ethylhexyl

Chemical Name [4]
ester

CAS Number 63321-70-0 [4]

Molecular Formula C16H3202 [4]

Molecular Weight 256.42 g/mol [4]
Colorless to pale yellow clear

Appearance o [2]
liquid

Boiling Point 296.8 °C at 760 mmHg [4]

Density 0.864 g/cm?3 [4]

LogP (Octanol/Water) ~6.2 (Estimated)

Experimental Workflow for In Vitro Skin Penetration
Assessment

The following diagram outlines the comprehensive workflow for assessing the skin penetration
of 2-Ethylhexyl octanoate, from skin preparation to data analysis.
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_
Receptor Fluid Preparation Franz Cell Assembly Application of Time-course Sampling Extraction from Quantification by Data Analysis:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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